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Compound of Interest

Compound Name: MS417

Cat. No.: B609344

Essential Safety and Handling Guide for MS417

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling MS417
(CAS 916489-36-6), a selective BET-specific BRD4 inhibitor.[1][2] Adherence to these
procedures is critical for ensuring laboratory safety and maintaining the integrity of your
research.

Substance Identification and Properties

MS417 is a potent inhibitor of bromodomain-containing protein 4 (BRD4), supplied as a solid.
[1][2] Key identifying information is summarized below.
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Identifier

Value

Chemical Name

Methyl 2-[(6S)-4-(4-chlorophenyl)-2,3,9-
trimethyl-6H-thieno[3,2-f][1][3][4]triazolo[4,3-a]
[3][4]diazepin-6-yl]acetate

CAS Number 916489-36-6

Molecular Formula C20H19CIN4O2S

Molecular Weight 414.9 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Store at -20°C for 1 month (under nitrogen) or

-80°C for 6 months.[2]

Personal Protective Equipment (PPE)

Due to the potent nature of MS417 and the potential for allergic skin reactions with similar

compounds, a comprehensive PPE protocol is mandatory.
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PPE Category

Required Equipment

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate
material. Inspect for tears or

holes before use.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

handling area.

Body Protection

Laboratory coat

Fully buttoned to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area.
For weighing or procedures
that may generate dust, use a
certified fume hood or a
respirator with a particulate

filter.

Handling and Operational Plan

Follow these step-by-step procedures for the safe handling of MS417.

3.1. Receiving and Storage:

Record the date of receipt on the container.

3.2. Preparation of Stock Solutions:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match your order.

Store the container upright in a designated, properly labeled, and temperature-controlled
location at -20°C or -80°C.[2]

 All handling of the solid compound should be performed in a chemical fume hood to avoid

inhalation of any airborne patrticles.
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» Before opening the container, allow it to equilibrate to room temperature to prevent
condensation.

o Carefully weigh the required amount of MS417.

e Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.[1]

[2]
o Cap the vial tightly and vortex until the solid is completely dissolved.

o Clearly label the stock solution with the compound name, concentration, solvent, and date of
preparation.

3.3. Use in Experiments:

e When diluting stock solutions, work in a well-ventilated area.
» Avoid direct contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory.

Spill and Exposure Procedures

4.1. Spill Response:

» Small Spills (Solid):

o

Gently cover the spill with absorbent paper towels to avoid raising dust.

[¢]

Dampen the paper towels with a suitable solvent (e.g., ethanol) to wet the powder.

o

Carefully wipe up the material, working from the outside in.

o

Place all contaminated materials in a sealed bag for hazardous waste disposal.
o Small Spills (Solution):

o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).
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o Place the contaminated absorbent in a sealed container for hazardous waste disposal.
o Large Spills:

o Evacuate the area and prevent entry.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.
4.2. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention immediately.

Disposal Plan

All waste containing MS417, including empty containers, contaminated PPE, and experimental
waste, must be treated as hazardous chemical waste.

» Waste Collection:
o Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.
o Do not mix with other chemical waste unless compatibility is confirmed.

e Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected as hazardous waste.
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o Deface or remove the original label before disposing of the rinsed container according to
institutional guidelines.

» Final Disposal:

o Dispose of all hazardous waste through your institution's EHS department in accordance
with local, state, and federal regulations. Do not dispose of down the drain or in the regular
trash.[3]

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling MS417 from receipt to

disposal.
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Figure 1. MS417 Safe Handling Workflow
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Caption: Workflow for the safe handling of MS417.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b609344?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ms417.html
https://www.medchemexpress.com/MS417.html
https://cdn.caymanchem.com/cdn/msds/13957m.pdf
https://cdn.caymanchem.com/cdn/msds/501700m.pdf
https://www.benchchem.com/product/b609344#personal-protective-equipment-for-handling-ms417
https://www.benchchem.com/product/b609344#personal-protective-equipment-for-handling-ms417
https://www.benchchem.com/product/b609344#personal-protective-equipment-for-handling-ms417
https://www.benchchem.com/product/b609344#personal-protective-equipment-for-handling-ms417
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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